Cas no 247225-31-6 (4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine)

4-(2,4-Dimethylphenyl)-1,3-thiazol-2-amine is a thiazole derivative featuring a substituted phenyl ring at the 4-position and an amine group at the 2-position of the thiazole core. This structure imparts unique chemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's aromatic and heterocyclic framework enhances its potential for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The presence of electron-donating methyl groups on the phenyl ring may influence reactivity and solubility, offering advantages in synthetic versatility. Suitable for controlled reactions, it serves as a key building block in specialized chemical synthesis.

4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine structure

247225-31-6 structure

Product Name:4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine

CAS No:247225-31-6

MF:C₁₁H₁₂N₂S

MW:204.291380882263

MDL:MFCD00170225

CID:1076471

PubChem ID:673685

Update Time:2025-10-29

4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(2,4-Dimethylphenyl)thiazol-2-amine
- 4-(2,4-Dimethyl-phenyl)-thiazol-2-ylamine
- 2-Amino-4-(2,4-dimethylphenyl)-1,3-thiazole
- 2-amino-4-(2,4-dimethylphenyl)thiazole
- 4-(2,4-dimethylphenyl)-1,3-thiazole-2-ylamine
- 4-(2,4-dimethylphenyl)thiazol-2-ylamine
- 4-(2,4-dimethyl-phenyl)thiazol-2-ylamine
- thiazol-2-amine, 3
- 4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine
- A877811
- DTXSID30972029
- Maybridge1_007606
- HMS563B16
- STK346920
- CBMicro_026996
- Oprea1_873790
- Z48847553
- 247225-31-6
- MS-6236
- EN300-02247
- AB00092173-01
- ALBB-001546
- CCG-103347
- CHEMBL470369
- AB04269
- BIM-0027176.P001
- BBL009271
- MFCD00170225
- Cambridge id 5659836
- Oprea1_302869
- BDBM31192
- 4-(2,4-Dimethylphenyl)-1,3-thiazol-2(3H)-imine
- 2-Thiazolamine, 4-(2,4-dimethylphenyl)-
- SCHEMBL3130593
- F0007-0742
- AKOS000122307
- CS-0076850
- DB-304889
- 5659-83-6
- MDL： MFCD00170225
- Inchi： 1S/C11H12N2S/c1-7-3-4-9(8(2)5-7)10-6-14-11(12)13-10/h3-6H,1-2H3,(H2,12,13)
- InChI Key： OJXMEMYRDCFPHW-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)C1C=CC(C)=CC=1C

Computed Properties

Exact Mass: 204.07211956g/mol
Monoisotopic Mass: 204.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 67.2Å²

4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM113611-5g	4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine	247225-31-6	95%	5g	$554	2021-08-06
Fluorochem	014140-1g	4-(2,4-Dimethylphenyl)thiazol-2-ylamine	247225-31-6	95%	1g	￡51.00	2022-02-28
Fluorochem	014140-2g	4-(2,4-Dimethylphenyl)thiazol-2-ylamine	247225-31-6	95%	2g	￡102.00	2022-02-28
Apollo Scientific	OR30954-1g	2-Amino-4-(2,4-dimethylphenyl)-1,3-thiazole	247225-31-6		1g	£140.00	2023-09-02
Chemenu	CM113611-5g	4-(2,4-dimethylphenyl)-1,3-thiazol-2-amine	247225-31-6	95%	5g	$342	2024-07-28
abcr	AB160112-1 g	4-(2,4-Dimethylphenyl)-1,3-thiazole-2-ylamine	247225-31-6		1g	€132.50	2023-05-08
abcr	AB160112-2 g	4-(2,4-Dimethylphenyl)-1,3-thiazole-2-ylamine	247225-31-6		2g	€167.50	2023-05-08
abcr	AB160112-5 g	4-(2,4-Dimethylphenyl)-1,3-thiazole-2-ylamine	247225-31-6		5g	€290.00	2023-05-08
abcr	AB160112-10 g	4-(2,4-Dimethylphenyl)-1,3-thiazole-2-ylamine	247225-31-6		10g	€325.00	2023-05-08
Alichem	A059006147-1g	4-(2,4-Dimethylphenyl)thiazol-2-amine	247225-31-6	95%	1g	$151.00	2023-09-02

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4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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5. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

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